molecular formula C17H18BrNO2 B5760322 2-(4-bromo-3,5-dimethylphenoxy)-N-(4-methylphenyl)acetamide

2-(4-bromo-3,5-dimethylphenoxy)-N-(4-methylphenyl)acetamide

Cat. No. B5760322
M. Wt: 348.2 g/mol
InChI Key: OSRFCTUTCVBBCE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-(4-bromo-3,5-dimethylphenoxy)-N-(4-methylphenyl)acetamide, also known as BDPMA, is a synthetic compound that has gained significant interest in scientific research due to its potential therapeutic applications. BDPMA belongs to the family of acetamide compounds and has been found to possess anti-inflammatory, analgesic, and antitumor properties.

Mechanism of Action

The mechanism of action of 2-(4-bromo-3,5-dimethylphenoxy)-N-(4-methylphenyl)acetamide is not fully understood. However, it has been suggested that 2-(4-bromo-3,5-dimethylphenoxy)-N-(4-methylphenyl)acetamide exerts its anti-inflammatory and analgesic effects by inhibiting the production of inflammatory mediators such as prostaglandins and cytokines. 2-(4-bromo-3,5-dimethylphenoxy)-N-(4-methylphenyl)acetamide has also been shown to inhibit the activity of cyclooxygenase-2, an enzyme involved in the production of prostaglandins.
Biochemical and Physiological Effects:
2-(4-bromo-3,5-dimethylphenoxy)-N-(4-methylphenyl)acetamide has been found to have several biochemical and physiological effects. It has been shown to reduce the levels of pro-inflammatory cytokines such as interleukin-1β and tumor necrosis factor-α. 2-(4-bromo-3,5-dimethylphenoxy)-N-(4-methylphenyl)acetamide has also been found to decrease the levels of oxidative stress markers such as malondialdehyde and increase the levels of antioxidant enzymes such as superoxide dismutase and catalase.

Advantages and Limitations for Lab Experiments

The advantages of using 2-(4-bromo-3,5-dimethylphenoxy)-N-(4-methylphenyl)acetamide in lab experiments include its anti-inflammatory, analgesic, and antitumor properties, which make it a promising candidate for the treatment of various diseases. However, the limitations of using 2-(4-bromo-3,5-dimethylphenoxy)-N-(4-methylphenyl)acetamide in lab experiments include its potential toxicity and the need for further research to fully understand its mechanism of action.

Future Directions

There are several future directions for the research on 2-(4-bromo-3,5-dimethylphenoxy)-N-(4-methylphenyl)acetamide. One potential direction is the development of 2-(4-bromo-3,5-dimethylphenoxy)-N-(4-methylphenyl)acetamide-based drugs for the treatment of inflammatory diseases, pain, and cancer. Another potential direction is the investigation of the toxicity and pharmacokinetics of 2-(4-bromo-3,5-dimethylphenoxy)-N-(4-methylphenyl)acetamide in animal models. Further research is also needed to fully understand the mechanism of action of 2-(4-bromo-3,5-dimethylphenoxy)-N-(4-methylphenyl)acetamide and its potential therapeutic applications in various fields of medicine.

Synthesis Methods

2-(4-bromo-3,5-dimethylphenoxy)-N-(4-methylphenyl)acetamide can be synthesized through a multistep process involving the condensation of 4-bromo-3,5-dimethylphenol with 4-methylphenylacetic acid, followed by the addition of thionyl chloride and N,N-dimethylformamide. The resulting intermediate is then reacted with 2-aminoethanol to yield the final product.

Scientific Research Applications

2-(4-bromo-3,5-dimethylphenoxy)-N-(4-methylphenyl)acetamide has been extensively studied for its potential therapeutic applications in various fields of medicine. It has been found to possess anti-inflammatory properties, which make it a promising candidate for the treatment of inflammatory diseases such as arthritis and colitis. 2-(4-bromo-3,5-dimethylphenoxy)-N-(4-methylphenyl)acetamide has also been shown to possess analgesic properties, which make it a potential candidate for the treatment of pain. Additionally, 2-(4-bromo-3,5-dimethylphenoxy)-N-(4-methylphenyl)acetamide has been found to possess antitumor properties, which make it a promising candidate for the treatment of cancer.

properties

IUPAC Name

2-(4-bromo-3,5-dimethylphenoxy)-N-(4-methylphenyl)acetamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C17H18BrNO2/c1-11-4-6-14(7-5-11)19-16(20)10-21-15-8-12(2)17(18)13(3)9-15/h4-9H,10H2,1-3H3,(H,19,20)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

OSRFCTUTCVBBCE-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=CC=C(C=C1)NC(=O)COC2=CC(=C(C(=C2)C)Br)C
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C17H18BrNO2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

348.2 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

2-(4-bromo-3,5-dimethylphenoxy)-N-(4-methylphenyl)acetamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.